Cas no 80018-50-4 (3-Ethoxy-4-hydroxyphenylacetic Acid)

3-Ethoxy-4-hydroxyphenylacetic Acid is a phenolic derivative with significant utility in organic synthesis and pharmaceutical applications. Its chemical structure, featuring both ethoxy and hydroxyl functional groups, enables versatile reactivity, making it a valuable intermediate in the synthesis of fine chemicals and active pharmaceutical ingredients (APIs). The compound exhibits favorable solubility in polar organic solvents, facilitating its use in various reaction conditions. Its stability under controlled environments ensures reliable performance in multi-step synthetic processes. Additionally, the presence of the hydroxyl group allows for further functionalization, enhancing its applicability in designing complex molecular architectures. This compound is particularly relevant in medicinal chemistry for developing bioactive molecules.
3-Ethoxy-4-hydroxyphenylacetic Acid structure
80018-50-4 structure
Product Name:3-Ethoxy-4-hydroxyphenylacetic Acid
CAS No:80018-50-4
MF:C10H12O4
MW:196.199883460999
MDL:MFCD00016835
CID:720270
PubChem ID:522729
Update Time:2025-10-16

3-Ethoxy-4-hydroxyphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,3-ethoxy-4-hydroxy-
    • 2-(3-ethoxy-4-hydroxyphenyl)acetic acid
    • 3-Ethoxy-4-hydroxyphenylacetic acid
    • Benzenacetic acid,3-ethoxy-4-hydroxy
    • AKOS006223402
    • GS-6167
    • EN300-1843119
    • 2-(3-ethoxy-4-oxidanyl-phenyl)ethanoic acid
    • A839807
    • MFCD00016835
    • H10405
    • 3-ethoxy-4-hydroxyphenylacetic acid, AldrichCPR
    • CS-0299298
    • DTXSID20335048
    • FT-0641744
    • SCHEMBL1878990
    • 80018-50-4
    • Benzeneacetic acid, 3-ethoxy-4-hydroxy-
    • 3-Ethoxy-4-hydroxybenzeneacetic acid
    • E-5900
    • Benzenacetic acid, 3-ethoxy-4-hydroxy-
    • (3-ethoxy-4-hydroxyphenyl)acetic acid
    • DB-056399
    • 3-Ethoxy-4-hydroxyphenylacetic Acid
    • MDL： MFCD00016835
    • Inchi： 1S/C10H12O4/c1-2-14-9-5-7(6-10(12)13)3-4-8(9)11/h3-5,11H,2,6H2,1H3,(H,12,13)
    • InChI Key： QVXSHYZATYQYGE-UHFFFAOYSA-N
    • SMILES： O(CC)C1=C(C=CC(CC(=O)O)=C1)O

Computed Properties

  • Exact Mass: 196.07400
  • Monoisotopic Mass: 196.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Melting Point: 90-92°C
  • PSA: 66.76000
  • LogP: 1.41800

3-Ethoxy-4-hydroxyphenylacetic Acid Security Information

  • Hazard Category Code： 36/37/38-36
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT

3-Ethoxy-4-hydroxyphenylacetic Acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Ethoxy-4-hydroxyphenylacetic Acid Pricemore >>

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